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Compound of Interest

Compound Name: 4-Boc-Aminopiperidine

Cat. No.: B043040 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Boc-Aminopiperidine

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling precautions for chemical reagents is paramount. This

guide provides a detailed overview of the safe handling procedures for 4-Boc-aminopiperidine
(CAS No. 73874-95-0), a common building block in pharmaceutical synthesis.

Hazard Identification and Classification
4-Boc-aminopiperidine is classified as a hazardous substance. It is crucial to be aware of its

potential health effects and physical hazards. The primary hazards are summarized in the table

below.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1][2]

Skin Corrosion/Irritation
Causes skin irritation, and in some

classifications, severe skin burns.[1][2][3][4]

Serious Eye Damage/Irritation
Causes eye irritation or serious eye damage.[1]

[2][3][4]

Respiratory Tract Irritation Causes respiratory tract irritation if inhaled.[3][4]
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Signal Word: Danger or Warning[1][3]

Hazard Statements:

H302: Harmful if swallowed.[2][5]

H314: Causes severe skin burns and eye damage.[2][5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H290: May be corrosive to metals.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Boc-aminopiperidine is provided

below.

Property Value

Appearance
White to off-white crystalline powder or solid.[3]

[4]

Molecular Formula C₁₀H₂₀N₂O₂

Molecular Weight 200.28 g/mol

Melting Point 162-166 °C[4]

Flash Point Not available.[3][6]

Autoignition Temperature Not available.[3]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimizing the risks associated with 4-Boc-
aminopiperidine.
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Engineering Controls:

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[1][4]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[3][4]

Handling Procedures:

Avoid all personal contact, including inhalation of dust.[5]

Minimize dust generation and accumulation.[1][3]

Do not eat, drink, or smoke when using this product.[1][5]

Wash hands thoroughly after handling and before breaks.[6][7]

Ensure containers are kept tightly closed when not in use.[3][5]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[3][5][6]

Keep containers tightly sealed.[3][5][6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-Boc-
aminopiperidine.
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1][3][4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][3][4] Gloves must

be inspected prior to use and disposed of

properly.[7]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator. A dust

mask of type N95 (US) or a particulate filter

conforming to EN 143 are recommended.[1][4]

Experimental Protocols: Spill and Exposure
Management
Detailed methodologies for managing accidental spills and exposures are outlined below.

Accidental Release Measures:

Evacuate Personnel: Evacuate personnel to safe areas.[7]

Ensure Ventilation: Ensure adequate ventilation.[3][6]

Don PPE: Use proper personal protective equipment as indicated for handling.[3][6]

Containment and Clean-up:

For small spills, sweep or vacuum up the material and place it into a suitable, labeled

disposal container.[3][6]

Avoid generating dust during clean-up.[3][5][6]
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Do not let the product enter drains.[6][7]

First-Aid Measures:

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][3][4]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention. Do not use

mouth-to-mouth resuscitation.[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][3][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[3][6]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be generated.

[1][6]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full
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protective gear.[1][3][6]

Visualized Workflows and Logical Relationships
To further clarify the safety protocols, the following diagrams illustrate key workflows and logical

relationships for handling 4-Boc-aminopiperidine.
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Safe Handling Workflow for 4-Boc-aminopiperidine

Preparation

Handling

Post-Handling

Review MSDS

Ensure Eyewash & Safety Shower are Accessible

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Weigh and Handle with Care
(Avoid Dust Generation)

Keep Container Tightly Closed

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 4-Boc-aminopiperidine.
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Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Exposure Occurs

Skin Contact

Type?

Eye Contact

Type?

Inhalation

Type?

Ingestion

Type?

Flush with Water for 15 min
Remove Contaminated Clothing

Flush with Water for 15 min
Move to Fresh Air

Provide Oxygen if Needed
Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Hazard Mitigation Pathways

Control Measures

4-Boc-aminopiperidine Hazard
(Irritant, Corrosive)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(Safe Handling Procedures, Training)

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Safe Workplace Environment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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